Cas no 2640734-77-4 (Benzoic acid, 2-amino-4-cyclopropyl-)

• Product Name: Benzoic acid, 2-amino-4-cyclopropyl-
• CAS No: 2640734-77-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD32862613
• CID: 5165373
• Update Time: 2026-03-04

Benzoic acid, 2-amino-4-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-cyclopropyl-

• MDL： MFCD32862613
• Inchi： 1S/C10H11NO2/c11-9-5-7(6-1-2-6)3-4-8(9)10(12)13/h3-6H,1-2,11H2,(H,12,13)
• InChI Key： BYFOCNPYZLEQCS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2CC2)C=C1N

Additional information on Benzoic acid, 2-amino-4-cyclopropyl-

Exploring Benzoic acid, 2-amino-4-cyclopropyl- (CAS No. 2640734-77-4): Properties, Applications, and Innovations

In the realm of organic chemistry, Benzoic acid, 2-amino-4-cyclopropyl- (CAS No. 2640734-77-4) stands out as a compound of significant interest due to its unique structural features and potential applications. This aromatic carboxylic acid derivative, characterized by an amino group and a cyclopropyl substituent, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular framework combines the reactivity of benzoic acid with the steric and electronic effects of the cyclopropyl ring, making it a versatile intermediate for synthetic transformations.

The compound's CAS No. 2640734-77-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its solubility, stability, and reactivity under various conditions, which are pivotal for optimizing synthetic routes. Recent trends in green chemistry have also spurred interest in eco-friendly derivatization methods for 2-amino-4-cyclopropyl-benzoic acid, aligning with global sustainability goals.

One of the most searched questions related to this compound is: "What are the applications of 2-amino-4-cyclopropyl-benzoic acid in drug discovery?" Studies suggest its role as a building block for bioactive molecules, particularly in designing kinase inhibitors and antimicrobial agents. The amino group facilitates hydrogen bonding, while the cyclopropyl moiety enhances metabolic stability—a combination highly valued in medicinal chemistry. Additionally, its derivatives are investigated for their potential in crop protection, addressing the growing demand for novel agrochemicals.

From an industrial perspective, scalability and cost-effectiveness are key concerns. Innovations in catalytic synthesis and flow chemistry have improved the production efficiency of CAS No. 2640734-77-4, reducing waste and energy consumption. These advancements resonate with the broader push toward circular economy principles in chemical manufacturing.

In summary, Benzoic acid, 2-amino-4-cyclopropyl- exemplifies how tailored molecular design can unlock diverse functionalities. Whether in pharmaceuticals, agrochemicals, or advanced materials, its applications continue to expand, driven by interdisciplinary research and technological progress.